Cas no 196936-04-6 (Amino-PEG10-acid)

• Product Name: Amino-PEG10-acid
• CAS No: 196936-04-6
• MF: C₂₃H₄₇NO₁₂
• MW: 529.618788957596
• MDL: MFCD26127813
• CID: 3044415
• PubChem ID: 77078362
• Update Time: 2025-06-20

Amino-PEG10-acid Chemical and Physical Properties

Names and Identifiers

• Amino-PEG10-acid
• Amino-PEG16-acid
• Polyethylene glycol 2-aminoethyl 2-carboxyethyl ether
• alpha-(2-Aminoethyl)-omega-(2-carboxyethoxy)poly(oxy-1,2-ethanediyl)
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• H11494
• 2170987-85-4
• CS-0115373
• MFCD26127813
• BP-21818
• AKOS040742896
• 1818294-41-5
• SCHEMBL22777473
• DA-69525
• H2N-PEG10-CH2CH2COOH
• TS-08026
• Amino-PEG10-propionic acid
• Amine-PEG10-COOH
• Amine-PEG24-COOH
• 1-AMINO-3,6,9,12,15,18,21,24,27,30-DECAOXATRITRIACONTAN-33-OIC ACID
• HY-140176
• 196936-04-6
• NH2-PEG10-COOH

• MDL： MFCD26127813
• Inchi： 1S/C23H47NO12/c24-2-4-28-6-8-30-10-12-32-14-16-34-18-20-36-22-21-35-19-17-33-15-13-31-11-9-29-7-5-27-3-1-23(25)26/h1-22,24H2,(H,25,26)
• InChI Key： SVXUSQJNNODUGC-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCN

Computed Properties

• Exact Mass: 529.30982593g/mol
• Monoisotopic Mass: 529.30982593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 32
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5
• Topological Polar Surface Area: 156

Additional information on Amino-PEG10-acid

Introduction to Amino-PEG10-acid (CAS No. 196936-04-6): Applications and Recent Research Developments

Amino-PEG10-acid, chemically designated as N-(2-aminoethyl)-PEG-10-carboxylic acid, is a significant compound in the field of pharmaceuticals and biotechnology. This polyethylene glycol (PEG)-based derivative, with the CAS number 196936-04-6, has garnered considerable attention due to its versatile applications in drug delivery systems, biomaterials, and therapeutic agents. The unique structure of Amino-PEG10-acid, featuring both an amino group and a carboxylic acid moiety, makes it a valuable intermediate in the synthesis of various functionalized polymers and bioconjugates.

The incorporation of PEG chains into biomolecules has been widely recognized for its ability to enhance stability, solubility, and pharmacokinetic properties of therapeutic agents. The PEG moiety in Amino-PEG10-acid contributes to its hydrophilicity, which is particularly beneficial in formulations intended for parenteral administration. Additionally, the presence of both amino and carboxylic acid functional groups provides opportunities for further chemical modifications, enabling the creation of complex conjugates with tailored properties.

Recent research has highlighted the potential of Amino-PEG10-acid in the development of advanced drug delivery systems. For instance, studies have demonstrated its utility in creating pegylated proteins and peptides that exhibit improved circulation times and reduced immunogenicity. These properties are particularly crucial in the treatment of chronic diseases where long-term therapeutic efficacy is desired. The ability to modify both ends of the PEG chain allows for precise control over the size and functionality of the resulting conjugates, making Amino-PEG10-acid a preferred choice for researchers in the field.

In addition to its role in drug delivery, Amino-PEG10-acid has been explored in the realm of biomaterials. Its biocompatibility and stability under various physiological conditions make it an ideal candidate for applications such as tissue engineering scaffolds and hydrogels. Researchers have utilized this compound to develop cross-linking agents that enhance the structural integrity of biomaterials while maintaining their biological activity. Such advancements are pivotal in regenerative medicine, where the development of functionalized biomaterials can significantly improve therapeutic outcomes.

The carboxylic acid group in Amino-PEG10-acid also facilitates its use as a precursor in the synthesis of various bioactive molecules. For example, it can be coupled with amino acids or other organic compounds through amide bond formation, leading to the creation of novel peptidomimetics or protease inhibitors. These derivatives have shown promise in preclinical studies for their ability to modulate biological pathways associated with inflammation and cancer. The versatility of Amino-PEG10-acid in such synthetic applications underscores its importance as a building block in medicinal chemistry.

Advances in polymer chemistry have further expanded the utility of Amino-PEG10-acid. Researchers have developed novel methodologies for polymerizing this compound into block copolymers or brush-like architectures that exhibit unique solubility and mechanical properties. These materials are being investigated for their potential use in nanotechnology, particularly as carriers for nucleic acid-based therapeutics such as mRNA vaccines. The ability to fine-tune the molecular weight and architecture of these polymers using Amino-PEG10-acid as a monomer has opened new avenues for therapeutic innovation.

The role of PEG-based compounds like Amino-PEG10-acid in immunomodulation has also been a subject of intense research. Studies have shown that pegylation can mask immunogenic epitopes on therapeutic proteins, thereby reducing their recognition by the immune system. This effect is particularly relevant in cancer immunotherapy, where checkpoint inhibitors and CAR-T cell therapies require prolonged circulation times to achieve optimal efficacy. The development of pegylated immunotherapeutics using Amino-PEG10-acid as an intermediate represents a significant advancement in oncology research.

Emerging applications of Amino-PEG10-acid extend to diagnostic imaging modalities. Researchers have incorporated this compound into contrast agents for magnetic resonance imaging (MRI) and positron emission tomography (PET). The PEG moiety enhances the relaxivity or signal intensity of these agents while minimizing their renal clearance, leading to improved diagnostic accuracy. Furthermore, the functional groups on Amino-PEG10-acid allow for further modifications that can target specific tissues or cells, enabling more precise imaging techniques.

The future prospects for Amino-PEG10-acid are promising, with ongoing research exploring its potential in gene therapy and regenerative medicine. Its ability to form stable complexes with nucleic acids makes it an attractive candidate for delivering therapeutic genes or siRNAs into target cells. Additionally, its use in designing smart hydrogels capable of responding to biological cues has opened new possibilities for tissue repair and wound healing applications.

In conclusion, Amino-PEG10-acid (CAS No. 196936-04-6) is a multifunctional compound with broad applications across pharmaceuticals, biomaterials, and biotechnology. Its unique structural features enable diverse modifications and functionalizations, making it indispensable in drug development and material science research. As advancements continue to unfold in these fields, the significance of Amino-PEG10-acid is expected to grow even further.